Cas no 1804363-23-2 (Methyl 3-(bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 3-(bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804363-23-2
• MF: C₁₀H₈BrF₃INO₃
• MW: 453.979104995728
• CID: 4837197
• Update Time: 2025-05-20

Methyl 3-(bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H8BrF3INO3/c1-18-8(17)3-5-2-7(15)6(4-11)9(16-5)19-10(12,13)14/h2H,3-4H2,1H3
• InChI Key： VTDLHSQJNVXDHX-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)OC)=NC(=C1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-acetate

Introduction to Methyl 3-(bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804363-23-2)

Methyl 3-(bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1804363-23-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of Methyl 3-(bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-acetate incorporates several key features that make it a valuable intermediate in the synthesis of more complex pharmaceutical agents. The presence of a bromomethyl group at the 3-position and an iodo substituent at the 4-position provides reactive sites for further functionalization, while the trifluoromethoxy group at the 2-position introduces electronic and steric effects that can influence the compound's reactivity and biological profile.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. Methyl 3-(bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-acetate is no exception and has been explored in various synthetic pathways to develop new drug candidates.

The compound's structural features make it a versatile building block for constructing more complex molecules. The bromomethyl group, for instance, can undergo nucleophilic substitution reactions to introduce a wide range of functional groups, while the iodo substituent can be used in cross-coupling reactions such as Suzuki or Stille couplings. The trifluoromethoxy group enhances the lipophilicity of the molecule and can also influence its metabolic stability, making it an attractive feature for drug design.

Recent research has highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can modulate the pharmacokinetic properties of drug candidates, including their solubility, bioavailability, and metabolic clearance. Methyl 3-(bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-acetate exemplifies this trend and has been utilized in several studies aimed at developing fluorinated pyridine-based drugs.

In one notable study, researchers utilized Methyl 3-(bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-6-acetate as a key intermediate in the synthesis of novel kinase inhibitors. Kinase inhibitors are a major class of therapeutic agents used to treat various cancers and inflammatory diseases. The study demonstrated that the compound's structural features allowed for efficient functionalization and led to the discovery of several potent kinase inhibitors with improved pharmacological properties.

The synthesis of Methyl 3-(bromomethyl)-4-iodo-2-(
trifluoromethoxy>)pyridine-6-acetate involves multi-step organic transformations that highlight its complexity as a synthetic target. The process typically begins with the preparation of a pyridine precursor, followed by selective halogenation and functional group interconversion to introduce the desired substituents. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions ensures high yields and purity, making it suitable for pharmaceutical applications.

The compound's reactivity also makes it a valuable tool in chemical biology studies. Researchers have used Methyl 3-(
bromomethyl)-4-
iodo
-2-(trifluoromethoxy>)pyridine-6-acetate to probe enzyme mechanisms and develop probes for studying protein-protein interactions. By modifying its structure, scientists can gain insights into how different functional groups influence biological recognition processes, which is crucial for designing more effective drugs.

The future prospects for Methyl 3-(
bromomethyl
)-4-)
iodo
-2-(trifluoromethoxy>)pyridine-6-acetate are promising, with ongoing research exploring its potential in various therapeutic areas. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in developing next-generation pharmaceuticals. Their unique structural features and reactivity make them indispensable tools for chemists and biologists working at the forefront of medicinal chemistry.